N-(2-tert-butylphenyl)-4-methoxybenzamide

• IUPAC Name: N-(2-tert-butylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C18H21NO2/c1-18(2,3)15-7-5-6-8-16(15)19-17(20)13-9-11-14(21-4)12-10-13/h5-12H,1-4H3,(H,19,20)
• InChI Key: CBPWYGIXELPQTG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-(2-tert-butylphenyl)-4-methoxybenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a tert-butyl group attached to the phenyl ring and a methoxy group attached to the benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-tert-butylphenyl)-4-methoxybenzamide can be achieved through several methods. One common approach involves the reaction of 2-tert-butylaniline with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane at room temperature. The resulting product is then purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods. One such method is the use of continuous flow reactors, which allow for better control of reaction conditions and higher yields. Additionally, the use of automated systems for purification and isolation can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2-tert-butylphenyl)-4-methoxybenzamide undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The amide group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The tert-butyl group can be substituted with other functional groups through electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous ether or tetrahydrofuran.

Substitution: Electrophilic reagents like bromine or chloromethyl methyl ether in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Formation of 4-methoxybenzoic acid or 4-methoxybenzaldehyde.

Reduction: Formation of N-(2-tert-butylphenyl)-4-methoxyaniline.

Substitution: Formation of various substituted benzamides depending on the electrophile used.

Scientific Research Applications

N-(2-tert-butylphenyl)-4-methoxybenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-tert-butylphenyl)-4-methoxybenzamide involves its interaction with specific molecular targets. In biological systems, it may act by binding to receptors or enzymes, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-tert-butylphenyl)-4-chlorobenzamide
• N-(2-tert-butylphenyl)-4-hydroxybenzamide
• N-(2-tert-butylphenyl)-4-nitrobenzamide

Uniqueness

N-(2-tert-butylphenyl)-4-methoxybenzamide is unique due to the presence of the methoxy group, which imparts distinct electronic and steric properties. This makes it particularly useful in applications where specific interactions with molecular targets are required.